molecular formula C7H7N5O2 B2583656 ([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid CAS No. 842973-21-1

([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid

Cat. No. B2583656
CAS RN: 842973-21-1
M. Wt: 193.166
InChI Key: BRJOTBPWJLHRNN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid, also known as TPA, is a novel organic compound with a wide range of applications in scientific research. TPA has recently been studied for its potential to act as a catalyst for the synthesis of a variety of compounds, and for its potential to act as a therapeutic agent for various diseases. In

Scientific Research Applications

([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid has recently been studied for its potential to act as a catalyst for the synthesis of a variety of compounds. This compound has also been studied for its potential to act as a therapeutic agent for various diseases. This compound has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties. In addition, this compound has been used in the synthesis of a variety of drugs, including anticonvulsants and anti-depressants.

Advantages and Limitations for Lab Experiments

The use of ([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid in laboratory experiments has a number of advantages. This compound is relatively easy to synthesize and is relatively inexpensive. In addition, this compound is stable and can be stored for long periods of time. The main limitation of this compound is that its mechanism of action is not fully understood, making it difficult to predict its effects in different contexts.

Future Directions

The potential applications of ([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid in scientific research are numerous. Future research should focus on exploring the mechanism of action of this compound and on developing new synthesis methods for this compound. In addition, further research should be conducted to explore the potential therapeutic applications of this compound, such as its use as an anti-inflammatory, anti-oxidant, and anti-cancer agent. Finally, further research should be conducted to explore the potential of this compound as a catalyst for the synthesis of a variety of compounds.

Synthesis Methods

([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid can be synthesized from a variety of starting materials, including 1,2,4-triazole, pyridazin-6-ylamino, and acetic acid. The synthesis of this compound involves a series of steps, beginning with the reaction of 1,2,4-triazole and pyridazin-6-ylamino to form a Schiff base. This Schiff base is then treated with acetic acid to form this compound. The synthesis process is relatively simple and can be completed in a few hours.

properties

IUPAC Name

2-([1,2,4]triazolo[4,3-b]pyridazin-6-ylamino)acetic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H7N5O2/c13-7(14)3-8-5-1-2-6-10-9-4-12(6)11-5/h1-2,4H,3H2,(H,8,11)(H,13,14)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BRJOTBPWJLHRNN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=NN=CN2N=C1NCC(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H7N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

193.16 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.